Chabrolonaphthoquinone A
Overview
Description
Chabrolonaphthoquinone A is a sesquiterpenoid.
Scientific Research Applications
Discovery and Isolation
- Chabrolonaphthoquinone A, a novel naphthoquinone derivative, was discovered along with other metabolites in the Taiwanese soft coral Nephthea chabrolii. This discovery highlighted the marine organism as a source of unique chemical entities with potential biomedical applications (Sheu et al., 2004).
Chemical Synthesis
- A study on the total synthesis of Chabrolonaphthoquinone B, a closely related compound, demonstrated the feasibility of synthetic production, which is critical for research and potential therapeutic use (Rizos, Peitsinis, & Koumbis, 2021).
Potential Biological Activities
- Naphthoquinones, including compounds like Chabrolonaphthoquinone A, have been recognized for their redox properties and involvement in biological oxidative processes. This makes them candidates for studying various diseases, especially those requiring redox modulation (Pinto & de Castro, 2009).
- Chabrolonaphthoquinone C, another derivative, was isolated and identified for its cytotoxic activity against cancer cell lines, suggesting potential application in cancer research (Su et al., 2007).
Antitumor Activity
- Naphthoquinones, including Chabrolonaphthoquinone-related compounds, have been extensively studied for their antitumor properties. They are part of ongoing research to discover novel anticancer agents (Wellington, 2015).
Other Applications
- Although not directly related to Chabrolonaphthoquinone A, studies on naphthoquinone-based compounds have shown applications in treating neurodegenerative diseases, lysosomal disorders, and other chronic conditions, highlighting the broader potential of this class of compounds (Kumar et al., 2008).
properties
Product Name |
Chabrolonaphthoquinone A |
|---|---|
Molecular Formula |
C27H32O4 |
Molecular Weight |
420.5 g/mol |
IUPAC Name |
(2E,6E)-6-methyl-9-(7-methyl-5,8-dioxonaphthalen-2-yl)-2-(4-methylpent-3-enyl)nona-2,6-dienoic acid |
InChI |
InChI=1S/C27H32O4/c1-18(2)8-5-12-22(27(30)31)13-7-10-19(3)9-6-11-21-14-15-23-24(17-21)26(29)20(4)16-25(23)28/h8-9,13-17H,5-7,10-12H2,1-4H3,(H,30,31)/b19-9+,22-13+ |
InChI Key |
UQVKETMBFLZESD-ZEGMUUQVSA-N |
Isomeric SMILES |
CC1=CC(=O)C2=C(C1=O)C=C(C=C2)CC/C=C(\C)/CC/C=C(\CCC=C(C)C)/C(=O)O |
Canonical SMILES |
CC1=CC(=O)C2=C(C1=O)C=C(C=C2)CCC=C(C)CCC=C(CCC=C(C)C)C(=O)O |
synonyms |
chabrolonaphthoquinone A |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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